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Compound of Interest

Compound Name: 3-Phosphoglycerate

Cat. No.: B1209933

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Navigating the proper disposal of laboratory reagents is a critical component of ensuring a safe
and compliant research environment. This guide provides detailed procedural information for
the proper disposal of 3-Phosphoglycerate, a common metabolite used in various biochemical
assays. The following procedures are based on general best practices for non-hazardous
biochemicals. However, it is imperative to consult your institution's specific safety data sheets
(SDS) and to contact your Environmental Health and Safety (EHS) department for final
approval before proceeding.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Phosphoglycerate is presented below.
Understanding these properties is essential for safe handling and disposal.
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Property Value
Molecular Formula CsH-/07P

Molar Mass 186.06 g/mol [1]
Appearance Solid[1]

Water Solubility Soluble

pKa Weakly acidic

Step-by-Step Disposal Procedures

3-Phosphoglycerate is a naturally occurring sugar acid and is generally not considered a

hazardous material.[2][3] However, proper disposal is necessary to maintain a safe laboratory

environment and to comply with local regulations.

For Aqueous Solutions of 3-Phosphoglycerate:

Consult the Safety Data Sheet (SDS): Before initiating any disposal procedure, always locate
and read the manufacturer-provided SDS for 3-Phosphoglycerate. This document will
contain specific information regarding hazards and disposal recommendations.

Check Local Regulations: Contact your institution's Environmental Health and Safety (EHS)
department to confirm the approved disposal method for non-hazardous, water-soluble
biochemicals. Some municipalities have specific limits on the disposal of phosphates into the
sanitary sewer system.

Neutralization (if required): 3-Phosphoglyceric acid is a weak acid. If the solution is acidic, it
should be neutralized with a dilute base (e.g., sodium bicarbonate or sodium hydroxide) to a
pH between 6.0 and 8.0. Monitor the pH using pH paper or a calibrated pH meter.

Sewer Disposal: For small quantities (typically less than 1 liter) of dilute, neutralized
solutions, and with EHS approval, the solution can be poured down the sanitary sewer drain
with copious amounts of running water.[1][4] A general guideline is to use at least 20 parts
water to 1 part of the chemical solution.[4] This helps to dilute the substance and prevent any
potential impact on the plumbing or local wastewater treatment facility.
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e Log the Disposal: Record the date, chemical name, quantity, and method of disposal in your
laboratory's waste disposal log.

For Solid 3-Phosphoglycerate:

o Consult the SDS and EHS: As with aqueous solutions, the primary step is to review the SDS
and obtain guidance from your local EHS office.

e Non-Hazardous Solid Waste Stream: If deemed non-hazardous by your EHS department,
small quantities of solid 3-Phosphoglycerate can typically be disposed of in the regular
solid waste stream.[1][5]

e Secure Packaging: To prevent accidental exposure or misidentification by custodial staff, the
solid chemical should be placed in a sealed, clearly labeled container (e.g., a screw-cap vial
or a sealed bag). The label should indicate that the contents are non-hazardous.

e Segregation: Ensure that the non-hazardous solid waste is kept separate from any
hazardous chemical waste to avoid cross-contamination and unnecessary disposal costs.[2]

Experimental Protocols Cited

The disposal procedures outlined above are based on standard laboratory safety protocols for
non-hazardous biochemicals as described in guidelines from various environmental health and
safety manuals.[1][2][4][5] These protocols are designed to minimize risk and ensure
compliance with waste disposal regulations.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Phosphoglycerate in a laboratory setting.
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Start: 3-Phosphoglycerate Waste

l

Consult Safety Data Sheet (SDS)

l

Consult Institutional EHS for Approval

Is the waste in solid or aqueous form?

Solid Waste Agueous Solution

Package securely in a labeled, sealed container Neutralize to pH 6.0-8.0 (if necessary)

Dispose in designated non-hazardous solid waste stream Dispose down sanitary sewer with copious water

Log the disposal

End of Procedure

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 3-Phosphoglycerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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